Cas no 391653-55-7 ([(4-Cyanophenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate)

• Product Name: [(4-Cyanophenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate
• CAS No: 391653-55-7
• MF: C₁₅H₉Cl₂N₃O₃
• MW: 350.156261205673
• CID: 5980728
• PubChem ID: 2431636
• Update Time: 2025-06-16

[(4-Cyanophenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26597458
• [(4-cyanophenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate
• 391653-55-7
• AKOS033627989
• AB00718750-01
• Z18518745
• [(4-Cyanophenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate

• Inchi： 1S/C15H9Cl2N3O3/c16-12-5-10(7-19-14(12)17)15(22)23-8-13(21)20-11-3-1-9(6-18)2-4-11/h1-5,7H,8H2,(H,20,21)
• InChI Key： RBALTHNTYFUFPK-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(=O)OCC(NC1C=CC(C#N)=CC=1)=O)Cl

Computed Properties

• Exact Mass: 349.0020965g/mol
• Monoisotopic Mass: 349.0020965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 92.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on [(4-Cyanophenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate

Introduction to [(4-Cyanophenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate (CAS No. 391653-55-7)

[(4-Cyanophenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 391653-55-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural features of this compound, particularly its (4-cyanophenyl)carbamoyl and methyl 5,6-dichloropyridine-3-carboxylate moieties, contribute to its unique chemical and pharmacological properties.

The (4-cyanophenyl)carbamoyl group is a key pharmacophore in this molecule, known for its ability to interact with biological targets in a highly specific manner. This moiety has been extensively studied for its role in modulating various enzymatic and receptor activities, which are crucial for the development of new therapeutic agents. The methyl 5,6-dichloropyridine-3-carboxylate component further enhances the compound's potential by introducing additional functional groups that can influence its solubility, bioavailability, and metabolic stability.

In recent years, there has been a growing interest in developing novel small-molecule inhibitors for a wide range of diseases. [(4-Cyanophenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate has been identified as a promising candidate for further investigation due to its unique structural and functional properties. Studies have shown that this compound exhibits inhibitory activity against several key enzymes and receptors involved in disease pathways. For instance, preliminary research indicates that it may have potential applications in the treatment of inflammatory disorders by targeting specific inflammatory mediators.

The 5,6-dichloropyridine-3-carboxylate moiety is particularly noteworthy for its ability to enhance the binding affinity of the compound to its target proteins. This structural feature has been exploited in the design of various drug candidates that require high specificity and potency. The dichloro substitution pattern on the pyridine ring not only improves the compound's interactions with biological targets but also contributes to its overall stability and bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the mechanism of action of [(4-Cyanophenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate. These studies have revealed that the compound interacts with its target enzymes through multiple binding sites, leading to potent inhibition. This multifaceted binding mechanism suggests that the compound may have broad-spectrum activity against various disease-related targets.

The synthesis of this compound involves a series of well-defined chemical reactions that highlight the expertise required in medicinal chemistry. The introduction of the (4-cyanophenyl)carbamoyl group requires precise control over reaction conditions to ensure high yield and purity. Similarly, the incorporation of the methyl 5,6-dichloropyridine-3-carboxylate moiety demands careful optimization to achieve the desired structural integrity. These synthetic challenges underscore the importance of advanced chemical techniques in the development of novel pharmaceuticals.

From a pharmacological perspective, [(4-Cyanophenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate represents an exciting opportunity for further research and development. Its unique structural features and promising biological activities make it a valuable candidate for preclinical studies aimed at identifying new therapeutic applications. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of innovative treatments.

The future direction of research on [(4-Cyanophenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate is likely to focus on optimizing its pharmacokinetic properties and exploring its potential in treating specific diseases. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers can accelerate the process of identifying new drug candidates with improved efficacy and safety profiles.

In conclusion, [(4-Cyanophenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate (CAS No. 391653-55-7) is a fascinating chemical entity with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it a compelling subject for further investigation. As our knowledge base expands and new methodologies emerge, compounds like this one will continue to drive advancements in drug discovery and development.